6,7,8,9-tetrahydro[1,2,4]triazolo[4,3-b]cinnolin-10-ol

• IUPAC Name: 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-b]cinnolin-10-one
• InChI: InChI=1S/C9H10N4O/c14-8-6-3-1-2-4-7(6)12-13-5-10-11-9(8)13/h5,12H,1-4H2
• InChI Key: IZAGAPKLWMGXGM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=O)C3=NN=CN3N2
• Molecular Formula: C9H10N4O
• Molecular Weight: 190.20 g/mol

Description

6,7,8,9-tetrahydro[1,2,4]triazolo[4,3-b]cinnolin-10-ol is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6,7,8,9-tetrahydro[1,2,4]triazolo[4,3-b]cinnolin-10-ol is not fully understood, but it is known to interact with GABA receptors in the brain. Specifically, it has been shown to modulate the activity of GABA-A receptors, which are involved in the regulation of anxiety, sleep, and sedation.
Biochemical and Physiological Effects
Studies have shown that 6,7,8,9-tetrahydro[1,2,4]triazolo[4,3-b]cinnolin-10-ol has several biochemical and physiological effects. In vitro studies have demonstrated its ability to enhance the activity of GABA-A receptors, which can lead to anxiolytic and sedative effects. In vivo studies in animals have shown that it can reduce anxiety and improve memory retention.

Advantages and Limitations for Lab Experiments

One advantage of using 6,7,8,9-tetrahydro[1,2,4]triazolo[4,3-b]cinnolin-10-ol in lab experiments is its ability to selectively modulate GABA-A receptors, which can lead to more targeted effects. However, one limitation is its relatively low potency compared to other GABA-A receptor modulators, which may require higher concentrations for desired effects.

Future Directions

There are several potential future directions for research on 6,7,8,9-tetrahydro[1,2,4]triazolo[4,3-b]cinnolin-10-ol. One area of interest is the development of more potent analogs with improved selectivity for GABA-A receptors. Another direction is the investigation of its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its potential as a building block for the synthesis of novel materials could be further explored.

Scientific Research Applications

6,7,8,9-tetrahydro[1,2,4]triazolo[4,3-b]cinnolin-10-ol has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In neuroscience, it has been studied for its effects on GABA receptors and its potential as a therapeutic agent for anxiety and depression. In materials science, it has been explored for its potential use as a building block for the synthesis of novel materials.